Cas no 1219455-83-0 (3-methyl-1-(o-tolyl)butan-1-amine hydrochloride)

3-Methyl-1-(o-tolyl)butan-1-amine hydrochloride is a chiral amine derivative with potential applications in pharmaceutical synthesis and organic chemistry research. Its structural features, including the o-tolyl group and branched alkyl chain, contribute to its utility as a building block for bioactive compounds or catalysts. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound may serve as an intermediate in the development of enantioselective ligands or pharmacologically active molecules. Its defined stereochemistry and purity make it suitable for controlled reactions in medicinal chemistry and asymmetric synthesis. The product is typically characterized by HPLC, NMR, and mass spectrometry to ensure consistent quality for research applications.
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride structure
1219455-83-0 structure
Product Name:3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
CAS No:1219455-83-0
MF:C12H20ClN
MW:213.74690246582
CID:5548363
Update Time:2025-08-04

3-methyl-1-(o-tolyl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
    • Inchi: 1S/C12H19N.ClH/c1-9(2)8-12(13)11-7-5-4-6-10(11)3;/h4-7,9,12H,8,13H2,1-3H3;1H
    • InChI Key: WVNGTEODCQKBMG-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1C)(N)CC(C)C.Cl

3-methyl-1-(o-tolyl)butan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M233266-100mg
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0
100mg
$ 95.00 2022-06-04
TRC
M233266-500mg
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0
500mg
$ 390.00 2022-06-04
TRC
M233266-1g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0
1g
$ 570.00 2022-06-04
Life Chemicals
F2167-2057-0.25g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
0.25g
$363.0 2023-09-06
Life Chemicals
F2167-2057-0.5g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
0.5g
$383.0 2023-09-06
Life Chemicals
F2167-2057-1g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
1g
$404.0 2023-09-06
Life Chemicals
F2167-2057-2.5g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
2.5g
$808.0 2023-09-06
Life Chemicals
F2167-2057-5g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
5g
$1212.0 2023-09-06
Life Chemicals
F2167-2057-10g
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
1219455-83-0 95%+
10g
$1697.0 2023-09-06

Additional information on 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride

Research Brief on 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0): Recent Advances and Applications

3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthetic pathways, and potential applications in treating various diseases.

One of the most notable advancements in the study of 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride is its role in the development of central nervous system (CNS) targeting drugs. Recent preclinical studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The compound's unique structural features, including the presence of a methyl group and an aromatic ring, contribute to its ability to cross the blood-brain barrier (BBB) and interact with neural targets.

In addition to its CNS applications, 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride has been investigated for its potential use in oncology. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of small-molecule inhibitors targeting specific cancer-related enzymes. The study reported promising in vitro results, with the compound showing inhibitory activity against certain kinases involved in tumor proliferation. Further research is needed to evaluate its efficacy and safety in vivo.

The synthetic routes for 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride have also been a focus of recent research. A team of chemists recently developed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and scalability. The new method utilizes a combination of catalytic hydrogenation and selective methylation, offering a greener alternative to traditional approaches.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride. Pharmacokinetic studies have revealed variability in its absorption and metabolism, which may impact its therapeutic efficacy. Researchers are currently exploring structural modifications to optimize its bioavailability and reduce potential side effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in CNS disorders and oncology, coupled with recent advancements in synthetic methodologies, underscore its potential as a valuable tool for therapeutic development. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic scope through targeted modifications and combination therapies.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.